2-amino-N-(3,5-dimethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-N-(3,5-dimethylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H20N2OS/c1-10-7-11(2)9-12(8-10)19-17(20)15-13-5-3-4-6-14(13)21-16(15)18/h7-9H,3-6,18H2,1-2H3,(H,19,20)
• InChI Key: WGMFWNXQOUPPBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=C(SC3=C2CCCC3)N)C
• Molecular Formula: C17H20N2OS
• Molecular Weight: 300.4 g/mol

Description

2-amino-N-(3,5-dimethylphenyl)benzamide is a specialty product for proteomics research. Its molecular formula is C15H16N2O and has a molecular weight of 240.30.

Molecular Structure Analysis

The molecular structure of 2-amino-N-(3,5-dimethylphenyl)benzamide consists of a benzamide core with a 3,5-dimethylphenyl group attached to the nitrogen atom and an amino group attached to the 2-position of the benzene ring.

Scientific Research Applications

Biological Activities and Chemical Synthesis

• Antibacterial and Antifungal Activities : Two thiophene-3-carboxamide derivatives demonstrated antibacterial and antifungal properties. Their molecular structures facilitate the formation of an intramolecular N-H...N hydrogen bond, contributing to a locked molecular conformation that enhances biological activity (Vasu, K. Nirmala, A. R. Choudhury, S. Mohan, J. Saravanan, T. Narasimhamurthy, 2003).

• Cytostatic, Antitubercular, and Anti-inflammatory Activities : A study on the synthesis and analysis of azomethine derivatives of this compound highlighted their potential cytostatic, antitubercular, and anti-inflammatory activities. This research optimized synthesis methods and developed a high-performance liquid chromatography (HPLC) analysis for these compounds, indicating a promising direction for pharmaceutical development (A. Chiriapkin, I. Kodonidi, M. Larsky, 2021).

• Synthesis and Characterization for Antimicrobial Evaluation : Another study focused on the synthesis and characterization of 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides, revealing insights into their potential as antimicrobial agents. The research also delved into molecular docking studies to understand the interaction between these compounds and microbial targets (Sailaja Rani Talupur, K. Satheesh, K. Chandrasekhar, 2021).

• Chemical Synthesis and Molecular Design : The exploration of azomethine derivatives for their biological activities has led to optimized synthesis methods. This approach has allowed for the prediction of activities such as cytostatic and anti-inflammatory effects, providing a foundation for future pharmaceutical applications and molecular design endeavors (A. Chiriapkin, I. Kodonidi, M. Larsky, 2021).

Future Directions

While specific future directions for the study of 2-amino-N-(3,5-dimethylphenyl)benzamide are not available, similar compounds such as 2-aminothiazole derivatives have shown promise in anticancer drug discovery.